Cas no 2249696-56-6 (N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide)

• Product Name: N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide
• CAS No: 2249696-56-6
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5778366
• PubChem ID: 138050201
• Update Time: 2025-10-31

N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2249696-56-6
• EN300-26578816
• (Z)-N-Butyl-2-cyano-3-(2H-triazol-4-yl)prop-2-enamide
• N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide
• Z3063579064

• Inchi： 1S/C10H13N5O/c1-2-3-4-12-10(16)8(6-11)5-9-7-13-15-14-9/h5,7H,2-4H2,1H3,(H,12,16)(H,13,14,15)/b8-5-
• InChI Key： KSAPARNQHDYHCO-YVMONPNESA-N
• SMILES： O=C(/C(/C#N)=C\C1C=NNN=1)NCCCC

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.5Ų

Additional information on N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide

N-Butyl-2-Cyano-3-(1H-1,2,3-Triazol-4-yl)Prop-2-enamide (CAS No. 2249696-56-6): An Emerging Compound in Medicinal Chemistry

N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide (CAS No. 2249696-56-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyano-substituted acrylamides and is characterized by the presence of a cyano group, a triazole ring, and an n-butyl substituent. These structural elements contribute to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications.

The cyano group in N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide is known for its ability to enhance the electronic properties of the molecule, which can influence its reactivity and binding affinity to biological targets. The triazole ring, on the other hand, is a versatile moiety that is frequently encountered in bioactive compounds due to its stability and ability to form hydrogen bonds. The presence of this ring can improve the solubility and metabolic stability of the compound, thereby enhancing its pharmacokinetic profile.

The n-butyl substituent adds hydrophobicity to the molecule, which can affect its cellular uptake and distribution. This combination of functional groups makes N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide a valuable scaffold for drug design and development. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, highlighting its versatility in targeting different biological pathways.

In the context of enzyme inhibition, N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide has shown promising activity against key enzymes involved in disease processes. For instance, it has been reported to inhibit the activity of proteases and kinases, which are crucial for the progression of diseases such as cancer and neurodegenerative disorders. The mechanism of action involves the formation of covalent bonds with specific amino acid residues in the active site of these enzymes, leading to their irreversible inhibition.

Beyond enzyme inhibition, N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide has also demonstrated potential as a modulator of receptor activity. Studies have shown that it can interact with G-protein coupled receptors (GPCRs) and ion channels, modulating their function and signaling pathways. This property makes it a candidate for treating conditions such as pain and inflammation, where GPCRs play a central role.

The pharmacokinetic properties of N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-yl)prop-2-enamide have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that it exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Additionally, its low toxicity profile further supports its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-butyl-2-cyano-3-(1H-1,2,3-triazol-4-y l)prop - 2 - enamide in various disease models. Preliminary results have shown promising outcomes in preclinical studies, with significant improvements observed in animal models of cancer and neurodegenerative diseases. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, N-butyl - 2 - cyano - 3 - ( 1 H - 1 , 2 , 3 - triazol - 4 - yl ) prop - 2 - enamide (CAS No. 2249696 - 56 - 6) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in various therapeutic areas.